benzyl (2-(4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidin-1-yl)-2-oxoethyl)carbamate

• IUPAC Name: benzyl N-[2-[4-(2,4-dioxo-1H-quinazolin-3-yl)piperidin-1-yl]-2-oxoethyl]carbamate
• InChI: InChI=1S/C23H24N4O5/c28-20(14-24-23(31)32-15-16-6-2-1-3-7-16)26-12-10-17(11-13-26)27-21(29)18-8-4-5-9-19(18)25-22(27)30/h1-9,17H,10-15H2,(H,24,31)(H,25,30)
• InChI Key: KYZLSBFTTSXKGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)CNC(=O)OCC4=CC=CC=C4
• Molecular Formula: C23H24N4O5
• Molecular Weight: 436.5 g/mol

Description

Benzyl (2-(4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidin-1-yl)-2-oxoethyl)carbamate is a useful research compound. Its molecular formula is C23H24N4O5 and its molecular weight is 436.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Drug Discovery

Synthesis and Evaluation of Anti-tubercular Agents

The 2,4-diaminoquinazoline class, structurally related to benzyl (2-(4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidin-1-yl)-2-oxoethyl)carbamate, has been identified as an effective inhibitor of Mycobacterium tuberculosis growth. A study by Odingo et al. (2014) explored structure-activity relationships influencing potency in this series, identifying key activity determinants and demonstrating bactericidal activity against both replicating and non-replicating M. tuberculosis. This work underscores the potential of quinazolinone derivatives in tuberculosis drug discovery (Odingo et al., 2014).

Antitumor and Antimicrobial Activity

Another study investigated the synthesis and molecular structure of tetrahydro-1H-3-benzazepine derivatives, showcasing the chemical versatility of structures related to benzyl (2-(4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidin-1-yl)-2-oxoethyl)carbamate. Such compounds exhibit a wide range of biological activities, including antimicrobial effects, as illustrated by Besson et al. (1996), who reported significant activity against fungi (Soldatenkov et al., 2012), (Besson et al., 1996).

Catalysis and Chemical Synthesis

Au(I) Catalysis for Hydrofunctionalization of Allenes

Zhang et al. (2006) demonstrated that compounds like benzyl (2,2-diphenyl-4,5-hexadienyl)carbamate, related to the query compound, undergo Au(I)-catalyzed intramolecular hydroamination, forming piperidine derivatives efficiently. This process highlights the role of such compounds in developing catalytic methods for synthesizing complex nitrogen heterocycles, essential in pharmaceutical chemistry (Zhang et al., 2006).